5-Oxo-1-(1-prop-2-enoylpiperidin-4-yl)pyrrolidine-3-carboxylic acid

• IUPAC Name: 5-oxo-1-(1-prop-2-enoylpiperidin-4-yl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C13H18N2O4/c1-2-11(16)14-5-3-10(4-6-14)15-8-9(13(18)19)7-12(15)17/h2,9-10H,1,3-8H2,(H,18,19)
• InChI Key: KVIPONYHKZUQFA-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC(CC1)N2CC(CC2=O)C(=O)O
• Molecular Formula: C13H18N2O4
• Molecular Weight: 266.29 g/mol

Description

The compound “5-Oxo-1-(1-prop-2-enoylpiperidin-4-yl)pyrrolidine-3-carboxylic acid” is a pyrrolidine derivative. Pyrrolidine is a five-membered ring with one nitrogen atom, widely used by medicinal chemists to obtain compounds for the treatment of human diseases. The interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring.

Synthesis Analysis

The synthesis of pyrrolidine derivatives, including “5-Oxo-1-(1-prop-2-enoylpiperidin-4-yl)pyrrolidine-3-carboxylic acid”, can be achieved through various synthetic strategies. These include ring construction from different cyclic or acyclic precursors, reporting the synthesis and the reaction conditions, or functionalization of preformed pyrrolidine rings. For instance, one study describes the synthesis of a similar compound, 5-oxo-1-phenyl-4-(piperidin-1-ylmethyl)pyrrolidine-3-carboxylic acid, through the Mannich reaction of 5-oxo-1-phenylpyrrolidine-3-carboxylic acid with piperidine.

Molecular Structure Analysis

The molecular structure of “5-Oxo-1-(1-prop-2-enoylpiperidin-4-yl)pyrrolidine-3-carboxylic acid” is characterized by the presence of a pyrrolidine ring, which contributes to the stereochemistry of the molecule. The π conjugative interactions in the phenyl ring lead to stabilization energies within the system.

Scientific Research Applications

Antiviral Activity

• Researchers have explored the antiviral potential of indole derivatives, including EN300-27150633. .
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Anti-HIV Properties

• EN300-27150633, being an indole derivative, has been studied for its anti-HIV-1 activity. .

Future Directions

The future directions in the study of “5-Oxo-1-(1-prop-2-enoylpiperidin-4-yl)pyrrolidine-3-carboxylic acid” and similar pyrrolidine derivatives involve the design of new compounds with different biological profiles. The stereogenicity of carbons in the pyrrolidine ring, which can lead to different biological profiles of drug candidates due to the different binding mode to enantioselective proteins, is a significant feature to explore.